molecular formula C14H18N2O5 B8496334 N-(2-methoxy-5-nitrophenyl)-4,4-dimethyl-3-oxopentanamide CAS No. 192120-88-0

N-(2-methoxy-5-nitrophenyl)-4,4-dimethyl-3-oxopentanamide

Cat. No. B8496334
CAS RN: 192120-88-0
M. Wt: 294.30 g/mol
InChI Key: VIUZZYGRHDPQHC-UHFFFAOYSA-N
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Description

N-(2-methoxy-5-nitrophenyl)-4,4-dimethyl-3-oxopentanamide is a useful research compound. Its molecular formula is C14H18N2O5 and its molecular weight is 294.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

192120-88-0

Molecular Formula

C14H18N2O5

Molecular Weight

294.30 g/mol

IUPAC Name

N-(2-methoxy-5-nitrophenyl)-4,4-dimethyl-3-oxopentanamide

InChI

InChI=1S/C14H18N2O5/c1-14(2,3)12(17)8-13(18)15-10-7-9(16(19)20)5-6-11(10)21-4/h5-7H,8H2,1-4H3,(H,15,18)

InChI Key

VIUZZYGRHDPQHC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)CC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl-4,4-dimethyl-3-oxovalerate (15.8 g, 0.1 mol) and 2-methoxy-5-nitroaniline (16.8 g, 0.01 mol) were taken up in toluene (150 mL) in a round bottomed flask fitted with a Dean-Stark trap. The mixture was heated to a vigorous reflux while the MeOH side-product was distilled off and removed. After 4 hours, the mixture was cooled and the toluene removed in vacuo. The residue was recrystallized from acetonitrile to yield 27 g of the desired condensation product.
Quantity
15.8 g
Type
reactant
Reaction Step One
Quantity
16.8 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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